1-(4-fluorophenyl)-4-isopropyl-6-(2-oxo-2-phenylethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 1-(4-fluorophenyl)-6-phenacyl-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C22H19FN4O2/c1-14(2)20-18-12-24-27(17-10-8-16(23)9-11-17)21(18)22(29)26(25-20)13-19(28)15-6-4-3-5-7-15/h3-12,14H,13H2,1-2H3
• InChI Key: ZGQIKHZSBURAKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=O)C2=C1C=NN2C3=CC=C(C=C3)F)CC(=O)C4=CC=CC=C4
• Molecular Formula: C22H19FN4O2
• Molecular Weight: 390.4 g/mol

Description

1-(4-fluorophenyl)-4-isopropyl-6-(2-oxo-2-phenylethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C22H19FN4O2 and its molecular weight is 390.418. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

Researchers have synthesized various derivatives of pyrazolo[3,4-d]pyridazine, including compounds structurally related to the specified chemical, to explore their chemical properties and potential applications. These efforts involve intricate synthetic pathways, utilizing reactions such as cyclocondensation and regiospecificity in 1,3-dipolar cycloaddition, to obtain new compounds with distinct chemical structures and properties (Kasımoğulları et al., 2010). The synthesized compounds are characterized using techniques like NMR, IR, and mass spectroscopy to determine their molecular structures.

Biological Activities and Pharmacological Potential

Studies have also explored the biological and pharmacological activities of pyrazolo[3,4-d]pyridazine derivatives. These compounds have been evaluated for their antioxidant, anti-cancer, and anti-inflammatory properties, highlighting their potential as novel therapeutic agents. The effectiveness of these compounds against specific diseases has been assessed through in vitro studies and molecular docking analyses, indicating their potential to inhibit enzymes associated with inflammatory and cancer processes (Thangarasu et al., 2019).

Material Science and Dye Synthesis

Additionally, derivatives of the pyrazolo[3,4-d]pyridazine framework have been utilized in the synthesis of dyes for textile applications. These dyes exhibit a range of colors and have been applied to polyester fabrics, demonstrating the versatility of these compounds in material science (Deeb et al., 2014).

Novel Drug Discovery

Research has also focused on the discovery and synthesis of pyrazolo[3,4-d]pyridazine derivatives as potential drug candidates, exploring their inhibitory activity against various targets. These studies are essential for developing new drugs with improved efficacy and selectivity for specific biological targets (Kunitomo et al., 2014).